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Compound of Interest

Compound Name: C 87

Cat. No.: B2439096 Get Quote

Initial investigations into the discovery and synthesis of a compound designated "C 87" reveal a

landscape of ambiguity, with the identifier appearing across various scientific contexts but not

pointing to a singular, well-defined molecule of interest for drug development. This technical

overview serves to collate the available information and highlight the need for a more specific

chemical identifier to proceed with an in-depth analysis.

A comprehensive search of scientific literature and chemical databases for "C 87" did not yield

a specific, widely recognized compound by that name within the context of drug discovery and

development. The search results, however, did associate the term "C 87" with several distinct

scientific areas, suggesting that the user's query may refer to an internal project code, a

nascent or obscure research molecule, or a term with context-dependent meaning.

The most relevant, albeit limited, finding points to a dipeptide analog referred to as (87) in a

study focused on a novel C-difunctionalization strategy for synthesizing α-amino acid

derivatives. This method presents a new avenue for creating unnatural amino acids and their

derivatives, which are valuable in medicinal chemistry.[1] However, the available publication

provides minimal specific data on this particular dipeptide analog, precluding a detailed

analysis of its synthesis, properties, and biological activity.

Other instances of "C 87" in the scientific and technical literature include:

UNC-87: A calponin-related protein found in the nematode Caenorhabditis elegans. This

protein is involved in the regulation of actin filament dynamics and is a subject of research in

cell biology and muscle function, but it is not a small molecule drug candidate.[2]
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JEL Classification C87: In the field of economics, C87 is a classification code for

"Econometric Software" under the Journal of Economic Literature (JEL) classification

system.[3]

Contextual Mentions: The term "87" appears in various contexts, such as a concentration

level (87 mg/day) of Vitamin C in a nutritional study, a melting point (87–88°C) of a chemical

intermediate in an organic synthesis procedure, a statistical prediction that 87% of FDA-

approved small-molecule drugs could be produced by an automated synthesizer, and a

finding that 87% of seized cocaine bricks in the United States were adulterated with

levamisole.[4][5][6][7] These mentions are incidental and do not refer to a specific compound

named C 87.

Due to the lack of a clearly identified chemical entity for "C 87," it is not possible to provide a

detailed technical guide that includes quantitative data tables, experimental protocols, and

signaling pathway diagrams as requested. To facilitate a comprehensive report, a more specific

chemical name (e.g., IUPAC name), CAS number, or a reference to a publication detailing the

discovery and synthesis of the intended "C 87" is required.

Without further clarification, any attempt to generate the requested in-depth guide would be

speculative and not grounded in verifiable scientific data. Researchers, scientists, and drug

development professionals interested in a specific molecule should ensure the use of

standardized and unambiguous identifiers when seeking detailed technical information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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